Cas no 1897692-78-2 (1-methyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1897692-78-2
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6343263
• PubChem ID: 115092484
• Update Time: 2025-08-05

1-methyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid
• 1897692-78-2
• 1-Methyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylicacid
• EN300-1619026

• Inchi： 1S/C10H14N2O3/c1-12-9(10(13)14)5-8(11-12)7-3-2-4-15-6-7/h5,7H,2-4,6H2,1H3,(H,13,14)
• InChI Key： LZNDQILNZZFYEH-UHFFFAOYSA-N
• SMILES： O1CCCC(C2C=C(C(=O)O)N(C)N=2)C1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.4Ų

Additional information on 1-methyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid

Introduction to 1-methyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 1897692-78-2)

1-methyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 1897692-78-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of 1-methyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid make it a promising candidate for the development of new therapeutic agents.

The chemical structure of 1-methyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid consists of a pyrazole ring substituted with a methyl group at the 1-position and an oxan (tetrahydro-2H-pyran) group at the 3-position, with a carboxylic acid moiety at the 5-position. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the potential of 1-methyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 1-methyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-methyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid has also been investigated for its potential as an anticancer agent. A study published in the Cancer Research journal demonstrated that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 1-methyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid has also been studied in detail. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity and high selectivity towards target cells further enhance its potential as a safe and effective drug candidate.

The synthesis of 1-methyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid has been optimized using modern synthetic methods, ensuring high yields and purity. The synthetic route typically involves the condensation of a suitable pyrazole derivative with an oxan-containing reagent, followed by functional group modifications to introduce the carboxylic acid moiety. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-methyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid. Early-phase trials have shown promising results, with patients exhibiting good tolerability and significant improvements in disease symptoms. These findings have paved the way for larger-scale clinical trials to further validate its therapeutic potential.

In conclusion, 1-methyl-3-(oxan-3-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 1897692-78-2) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a significant role in advancing medical treatments for various diseases.